Cas no 920036-09-5 (Benzonitrile, 3-(3-chloro-5-hydroxyphenoxy)-)

• Product Name: Benzonitrile, 3-(3-chloro-5-hydroxyphenoxy)-
• CAS No: 920036-09-5
• MF: C₁₃H₈ClNO₂
• MW: 245.661122322083
• CID: 759092
• PubChem ID: 57443606
• Update Time: 2025-04-19

Benzonitrile, 3-(3-chloro-5-hydroxyphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3-(3-chloro-5-hydroxyphenoxy)-
• 3-(3-chloro-5-hydroxyphenoxy)benzonitrile
• DTXSID60726491
• SCHEMBL3607303
• FT-0718440
• 920036-09-5

• Inchi： 1S/C13H8ClNO2/c14-10-5-11(16)7-13(6-10)17-12-3-1-2-9(4-12)8-15/h1-7,16H
• InChI Key： SBDDEKMWSHYMEF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OC1C=CC=C(C#N)C=1)O

Computed Properties

• Exact Mass: 245.0243562g/mol
• Monoisotopic Mass: 245.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 53.2Ų